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Compound of Interest

Compound Name:
1,1'-Methylenebis(5-oxo-DL-

proline)

CAS No.: 16473-66-8

Cat. No.: B098519

Get Quote

Chemical Identity & Structural Context
1,1'-Methylenebis(5-oxo-DL-proline) consists of two pyroglutamic acid rings linked at the

lactam nitrogen atoms by a methylene bridge. Unlike the monomer, this dimer lacks the N-H

functionality, a critical feature for spectroscopic differentiation.
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Parameter Details

IUPAC Name
1,1'-Methylenebis(5-oxopyrrolidine-2-carboxylic

acid)

CAS Number
16473-66-8 (L-isomer ref); DL-form is the

racemate/meso mix.

Molecular Formula

Molecular Weight 270.24 g/mol

Solubility
Soluble in water, DMSO, Methanol; sparingly

soluble in non-polar solvents.

Key Structural Feature (Aminal-like Methylene Bridge)

Structural Visualization
The following diagram illustrates the connectivity and the synthesis pathway from 5-oxoproline

and formaldehyde.
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Caption: Synthesis pathway showing the condensation of two equivalents of 5-oxoproline with

formaldehyde to form the methylene-bridged dimer.

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectrum is defined by the loss of the amide proton (NH) and the appearance of the

diagnostic methylene bridge signal.
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H NMR Data (DMSO-

, 400 MHz)
Note: The DL-isomer exists as a mixture of enantiomers (RR/SS) and the meso form (RS). This

may result in signal splitting or complexity (e.g., AB quartets) for the bridge protons due to

diastereotopic environments.

Position
Shift (

, ppm)
Multiplicity Integral

Assignment

Logic

Bridge 4.75 – 5.15 s (or AB q) 2H

Diagnostic:

methylene

bridge. Typically

desheilded

relative to N-Me.

-CH 4.15 – 4.45 dd 2H

Methine proton

adjacent to

COOH and N.

-CH 1.95 – 2.35 m 4H
Ring methylene

protons (C3/C3').

-CH 2.35 – 2.60 m 4H

Ring methylene

adjacent to C=O

(C4/C4').

COOH 12.0 – 12.8 br s 2H

Carboxylic acid

protons

(exchangeable

with D

O).

C NMR Data (DMSO-

, 100 MHz)
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Carbon Type
Shift (

, ppm)
Assignment

Lactam C=O 174.5 – 176.0
Amide carbonyl carbons

(C5/C5').

Acid C=O 172.0 – 173.5 Carboxylic acid carbonyls.

-CH 56.0 – 58.5 Chiral center carbons (C2/C2').

Bridge CH 48.0 – 52.0

Diagnostic:

carbon. Key differentiator from

N-Methyl (~30 ppm).

-CH 28.5 – 29.5
Ring carbon adjacent to lactam

C=O.

-CH 24.5 – 26.0 Ring carbon (C3/C3').

B. Infrared (IR) Spectroscopy
The IR spectrum confirms the bis-lactam structure and the absence of the N-H stretch found in

the monomer.
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Functional Group
Wavenumber (cm

)
Description

O-H Stretch 2500 – 3300
Broad, characteristic of

carboxylic acid dimers.

C=O (Acid) 1715 – 1735
Strong stretch, carboxylic acid

carbonyl.

C=O (Lactam) 1660 – 1690
Strong stretch, tertiary amide

(lactam).

N-H Stretch ABSENT

Diagnostic: Absence confirms

substitution at the nitrogen.

(Monomer has band at ~3200

cm

).

C-N Stretch 1400 – 1450
Amide C-N stretching

vibrations.

C. Mass Spectrometry (MS)
Mass spectrometry provides definitive molecular weight confirmation and fragmentation

patterns characteristic of the bis-structure.

Ionization Mode: ESI (+) (Electrospray Ionization, Positive Mode)

Molecular Ion:

Da

Fragmentation Pathway (MS/MS):

Precursor:

[1]

Loss of H
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O/COOH:

(Loss of water) or

(Loss of COOH).

Cleavage of Bridge: The methylene bridge is relatively stable, but high energy collision may

cleave the N-C bond, yielding fragments at

(5-oxoproline monomer cation) and

(N-methylene-5-oxoproline cation).

[M+H]+ 
 m/z 271

[M+H - H2O]+ 
 m/z 253

- 18 Da

[M+H - COOH]+ 
 m/z 226

- 45 Da

Monomer Ion 
 m/z 130

Bridge Cleavage

Click to download full resolution via product page

Caption: Proposed ESI-MS fragmentation pathway for 1,1'-Methylenebis(5-oxo-proline).

Experimental Protocols
Protocol 1: Sample Preparation for NMR
To ensure high-resolution spectra without interference from exchangeable protons:

Solvent: Use DMSO-

(99.9% D) as the primary solvent.

can be used, but the COOH proton will exchange and disappear.

Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

Reference: Calibrate to residual DMSO quintet at 2.50 ppm (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b098519/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-of-1-1-methylenebis-5-oxo-dl-proline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H) and 39.5 ppm (

C).

Temperature: Run at 298 K (25°C).

Protocol 2: Detection of Impurity in Peptide
Formulations
If detecting this as an impurity:

LC-MS Method: Use a C18 Reverse Phase column (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: Monitor EIC (Extracted Ion Chromatogram) for m/z 271.09.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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